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Compound Name: 1,8-Octanediamine dihydroiodide

CAS No.: 2044283-92-1

Cat. No.: B8820026

The efficacy of a passivating agent is dictated by its molecular geometry and functional groups. Standard passivators, such as phenethylammonium io

[3].

Defect Coordination: The diammonium groups (

) at both ends of the ODADI molecule strongly coordinate with under-coordinated

ions, while the iodide anions (

) fill halide vacancies.

Phase Suppression: The 8-carbon alkyl chain provides steric hindrance that outcompetes solvent molecules (like DMF/DMSO) during crystallizatio

Moisture Barrier: The hydrophobic nature of the alkyl chain inherently repels moisture, significantly extending the operational stability of the unenca
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Caption: ODADI-mediated defect passivation and intermediate phase suppression pathway.

Comparative Performance Analysis
To objectively evaluate ODADI, we must look at the quantitative reduction in trap states. A lower tDOS directly correlates with a higher Trap-Filled Lim

) and an increased Open-Circuit Voltage (

). The table below synthesizes comparative data for blade-coated WBG perovskite solar cells[1],.

Passivation Strategy
Integrated tDOS (

)
(V)

Control (Untreated) 0.82

PEAI (Standard 2D) 0.55

ODADI (Long-Chain) 0.38

Data Interpretation: ODADI doping achieves a nearly five-fold reduction in integrated tDOS compared to the control, enabling a champion PCE of 22.0

The Physics of tDOS Extraction: A Self-Validating System
Trustworthy defect analysis requires orthogonal validation. We utilize a self-validating system combining Thermal Admittance Spectroscopy (TAS) and
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Primary Measurement (TAS): By measuring capacitance (

) as a function of angular frequency (

), we profile the energy distribution of defect states. Traps emit captured carriers at a characteristic frequency dependent on their energy depth. The

) is derived via:

where

is the built-in potential,

is the depletion width,

is the elementary charge,

is the Boltzmann constant, and

is temperature[4].

Cross-Validation (SCLC): To ensure the TAS data is physically accurate, electron-only and hole-only devices are fabricated to extract the

. The total trap density (

) is calculated as:

If the integrated tDOS from TAS matches the

derived from SCLC, the protocol is self-validated, confirming that the observed capacitance changes are strictly due to defect trapping rather than i

Step-by-Step Experimental Methodologies
The following protocols detail the fabrication and characterization workflow required to reproduce the ODADI tDOS analysis.

Protocol A: ODADI-Doped Film Fabrication (Blade Coating)

Precursor Preparation: Dissolve

components (1.5 M) in a mixed solvent of DMF:DMSO (4:1 v/v).

ODADI Integration: Add 0.4 mol% of ODADI powder directly into the precursor solution. Stir continuously at 60°C for 2 hours in a nitrogen-filled glov

Substrate Preparation: Clean ITO substrates via sequential sonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each

Blade Coating: Dispense 10 µL of the precursor solution onto the substrate. Set the blade gap to 150 µm and the coating speed to 15 mm/s. Mainta

Thermal Annealing: Transfer the coated film to a hotplate at 100°C for 10 minutes to complete the perovskite phase conversion.

Protocol B: tDOS Extraction via Admittance Spectroscopy

Device Architecture: Complete the device stack (e.g., ITO/PTAA/Perovskite/C60/BCP/Ag) to form a full diode structure.

Instrument Setup: Connect the device to a precision LCR meter (e.g., Agilent E4980A) inside a dark, temperature-controlled probe station.

Parameter Configuration: Apply a DC bias of 0 V to probe the equilibrium depletion region. Superimpose an AC perturbation voltage of 20 mV to m

Frequency Sweep: Sweep the AC frequency logarithmically from 100 Hz to 10 MHz. Record the parallel capacitance (

) and conductance (

) at each frequency point.

Data Processing: Calculate the derivative
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and plot

against the trap energy depth (

), derived from the attempt-to-escape frequency. Integrate the area under the curve to determine the total tDOS.

1. Precursor Prep
Mix FAI, PbI2, CsI
+ ODADI Doping

2. Blade Coating
Controlled Crystallization E

Caption: Self-validating workflow for fabricating and characterizing ODADI-treated films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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